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Compound of Interest

Compound Name: 4-(4-Hexylphenyl)benzoic Acid

CAS No.: 59662-48-5

Cat. No.: B1338302

Get Quote

An In-depth Technical Guide on the Characterization of 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic

acid (CAS Number: 59662-48-5)

Introduction
4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid, identified by CAS number 59662-48-5, is a biphenyl

derivative characterized by a hexyl chain and a carboxylic acid group at opposite ends of the

biphenyl core. This molecular architecture imparts properties that are of significant interest in

the fields of liquid crystals, organic electronics, and materials science. Its rigid biphenyl core,

flexible alkyl chain, and functional carboxylic acid group allow for the formation of ordered

structures and potential for further chemical modification, making it a valuable building block for

advanced materials.

This guide provides a comprehensive overview of the essential characterization data for 4'-

Hexyl-[1,1'-biphenyl]-4-carboxylic acid, intended for researchers, scientists, and professionals

in drug development and materials science. We will delve into its physicochemical properties

and provide detailed methodologies for its analytical characterization, including Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy.
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Physicochemical and Thermophysical Properties
A summary of the key physicochemical and predicted thermophysical properties of 4'-Hexyl-

[1,1'-biphenyl]-4-carboxylic acid is presented below. These properties are crucial for

understanding the compound's behavior in various applications and for designing experimental

procedures.

Property Value Reference(s)

CAS Number 59662-48-5 [1][2]

Molecular Formula C₁₉H₂₂O₂ [1][2]

Molecular Weight 282.38 g/mol [1]

IUPAC Name
4'-(Hexan-1-yl)-[1,1'-

biphenyl]-4-carboxylic acid
[2]

SMILES
CCCCCCc1ccc(cc1)-

c1ccc(cc1)C(=O)O
[2]

InChI

1S/C19H22O2/c1-2-3-4-5-6-

15-7-9-16(10-8-15)17-11-13-

18(14-12-17)19(20)21/h7-

14H,2-6H2,1H3,(H,20,21)

[2]

Melting Point 222-224 °C [1]

Boiling Point (Predicted) 437.7 ± 34.0 °C [1]

Density (Predicted) 1.150 g/cm³ [2]

Physical Form Solid

Analytical Characterization Methodologies
While publicly available experimental spectra for 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid are

limited, this section provides detailed protocols for obtaining and interpreting the necessary

analytical data for structural confirmation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful technique for elucidating the molecular structure of

organic compounds. For 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid, both ¹H and ¹³C NMR are

essential for confirming the arrangement of protons and carbon atoms.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~12.5 Singlet 1H -COOH

~8.1 Doublet 2H
Aromatic (ortho to

COOH)

~7.7 Doublet 2H
Aromatic (meta to

COOH)

~7.6 Doublet 2H
Aromatic (ortho to

hexyl)

~7.3 Doublet 2H
Aromatic (meta to

hexyl)

~2.7 Triplet 2H -CH₂- (benzylic)

~1.6 Multiplet 2H -CH₂-

~1.3 Multiplet 6H -(CH₂)₃-

~0.9 Triplet 3H -CH₃

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ, ppm) Assignment

~172 -COOH

~145 Aromatic (quat)

~142 Aromatic (quat)

~130 Aromatic (CH)

~129 Aromatic (quat)

~128 Aromatic (CH)

~127 Aromatic (CH)

~35 -CH₂- (benzylic)

~31 -CH₂-

~29 -CH₂-

~22 -CH₂-

~14 -CH₃

Sample Preparation: Dissolve 5-10 mg of 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid in

approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the

sample is fully dissolved.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm or CDCl₃

at 7.26 ppm).
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¹³C NMR Acquisition:

Obtain a proton-decoupled ¹³C spectrum.

Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm or CDCl₃ at

77.16 ppm).

Sample Preparation

Data Acquisition

Data Processing
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Click to download full resolution via product page

Workflow for NMR Spectroscopic Analysis.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

a compound, which aids in confirming its identity. High-resolution mass spectrometry (HRMS)

can provide the exact molecular formula.

Molecular Ion (M⁺): m/z = 282.1620 (calculated for C₁₉H₂₂O₂). The presence of this peak in

HRMS would confirm the elemental composition.

Key Fragments:

Loss of H₂O from the carboxylic acid: m/z = 264.1514

Loss of COOH: m/z = 237.1643
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Cleavage of the hexyl chain.

Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Ionization Method:

Electrospray Ionization (ESI) is a suitable soft ionization technique for this molecule,

particularly in negative ion mode to deprotonate the carboxylic acid ([M-H]⁻ at m/z

281.1542).[3]

Electron Impact (EI) can also be used, which would likely lead to more extensive

fragmentation.

Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap is

recommended for accurate mass determination.[3][4]

Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and

characteristic fragment ions. Compare the observed accurate mass with the calculated value

to confirm the molecular formula.[5]

Sample Introduction Mass Spectrometry Data Analysis

Prepare Dilute
Solution

Direct Infusion
or LC Inlet
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& Fragments
Confirm Molecular
Formula (HRMS) Final Report

Click to download full resolution via product page

Workflow for Mass Spectrometric Analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of chemical bonds.[6]
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Wavenumber (cm⁻¹) Bond Vibration Intensity

2500-3300 O-H stretch (carboxylic acid) Broad

2850-3000 C-H stretch (aliphatic) Medium

~1680 C=O stretch (carboxylic acid) Strong

~1600, ~1480 C=C stretch (aromatic) Medium

~1420 O-H bend (carboxylic acid) Medium

~1300 C-O stretch (carboxylic acid) Medium

Sample Preparation:

KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr)

powder and press it into a thin, transparent pellet.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal. This method requires minimal sample preparation.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Collect a background spectrum of the empty sample compartment (or clean ATR crystal).

Collect the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to generate the final absorbance or transmittance spectrum.

Data Interpretation: Analyze the spectrum to identify the characteristic absorption bands

corresponding to the functional groups of the molecule.[7]

Safety Information
Based on available data, 4'-Hexyl-[1,1'-biphenyl]-4-carboxylic acid is classified as a non-

combustible solid. Standard laboratory safety precautions, including the use of personal
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protective equipment (gloves, safety glasses), should be followed when handling this chemical.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from

the supplier.

Conclusion
This technical guide provides a comprehensive overview of the characterization of 4'-Hexyl-

[1,1'-biphenyl]-4-carboxylic acid (CAS 59662-48-5). While experimental spectral data is not

readily available in public databases, the provided methodologies and predicted spectral

information offer a solid foundation for researchers to confirm the identity and purity of this

compound. The detailed protocols for NMR, MS, and IR spectroscopy are designed to be

practical and informative, enabling scientists to confidently work with this versatile molecule in

their research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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